Cas no 2171588-80-8 (2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid
• CAS No: 2171588-80-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6224609
• PubChem ID: 165510320
• Update Time: 2025-06-03

2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid
• EN300-1552263
• 2-[N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]acetic acid
• 2171588-80-8

• Inchi： 1S/C28H32N2O5/c1-18(2)11-14-25(27(33)30(16-26(31)32)15-19-12-13-19)29-28(34)35-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-11,19,24-25H,12-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： LVVNLVNJIJGIMY-UHFFFAOYSA-N
• SMILES： O=C(C(C/C=C(/C)\C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid

Comprehensive Overview of 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid (CAS No. 2171588-80-8)

2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid (CAS No. 2171588-80-8) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

The compound's CAS No. 2171588-80-8 is often associated with queries about its solubility, stability, and reactivity under various conditions. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such specialized building blocks. For instance, the Fmoc group is a cornerstone in modern peptide chemistry, enabling efficient deprotection and minimizing side reactions. This aligns with the growing demand for sustainable and high-yield synthetic methods, a topic frequently discussed in academic and industrial forums.

From a structural perspective, the presence of the 5-methylhex-4-enamido moiety introduces intriguing steric and electronic properties, which can influence the compound's binding affinity and pharmacokinetics. This characteristic is particularly relevant in the design of peptide-based therapeutics, a rapidly expanding field driven by advancements in precision medicine and biologics. Users often inquire about the compound's compatibility with automated synthesizers or its performance in microwave-assisted peptide synthesis, reflecting the industry's shift toward automation and efficiency.

Another hot topic linked to 2-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoacetic acid is its application in cancer research and immunotherapy. Peptides derived from this compound have shown potential in targeting specific cellular pathways, a subject of intense scrutiny in oncology and immunology. Searches related to its structure-activity relationship (SAR) or its use in conjugate vaccines highlight its multidisciplinary relevance.

In summary, CAS No. 2171588-80-8 represents a critical tool for chemists and biologists exploring the frontiers of peptide engineering and drug development. Its versatility and compatibility with cutting-edge technologies ensure its continued prominence in both academic and industrial research. As the scientific community increasingly focuses on personalized medicine and sustainable synthesis, compounds like this will remain at the forefront of innovation.